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Compound of Interest

Compound Name:
2-bromo-4-(3-

fluorophenyl)Thiazole

CAS No.: 886367-85-7

Cat. No.: B1519639

Get Quote

Quantitative Profiling of 2-bromo-4-(3-
fluorophenyl)thiazole
Executive Summary & Chemical Context[1][2][3][4]
[5][6]
2-bromo-4-(3-fluorophenyl)thiazole (CAS: 1005196-13-3, hereafter 2-BFT) is a critical

halogenated heterocyclic intermediate. It is frequently utilized as a scaffold in the synthesis of

biologically active compounds, particularly kinase inhibitors and GPCR ligands, where the

bromine atom serves as a handle for Suzuki-Miyaura coupling or nucleophilic substitution.

Quantification of 2-BFT is distinct from standard drug assay due to its high lipophilicity (LogP

~4.2) and the specific isotopic signature of bromine. This guide provides two optimized

workflows:

HPLC-UV: For raw material assay and purity profiling (>98% range).[1]
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LC-MS/MS: For trace impurity analysis (ppm level) in final drug substances (genotoxic

impurity screening).

Physicochemical Profile & Method Implications
Property Value (Approx.) Analytical Implication

Molecular Weight 258.11 g/mol

Mass Spec: Expect 1:1 doublet

at m/z 258/260 due to

.

LogP 4.2

Chromatography: Highly

hydrophobic. Requires high %

organic mobile phase to elute.

pKa (Thiazole N) ~2.5 (Weak base)

Mobile Phase: Acidic pH (<

3.0) required to protonate N

and prevent peak tailing.

Solubility
Low (Water), High

(ACN/DMSO)

Sample Prep: Diluent must

contain >50% organic solvent

to prevent precipitation.

Analytical Decision Framework
Before selecting a protocol, researchers must define the Analytical Target Profile (ATP).[2] Use

the logic flow below to select the appropriate technique.

Start: Define ATP Target Concentration?

High (>0.1 mg/mL)
Purity/AssayAssay

Trace (<10 µg/mL)
Impurity/DMPK

Trace

Method A: HPLC-UV
(Robustness)

Method B: LC-MS/MS
(Sensitivity)

Validation (ICH Q2)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the analytical methodology based on sensitivity

requirements.
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Method A: HPLC-UV (Purity & Assay)
Objective: Routine quality control (QC) to determine the purity of synthesized 2-BFT batches.

Chromatographic Conditions[9][10]
System: Agilent 1290 Infinity II or equivalent UHPLC/HPLC.

Column: Phenomenex Luna C18(2) or Waters XBridge C18 (150 mm × 4.6 mm, 3.5 µm).

Rationale: A standard C18 provides sufficient hydrophobic retention. The XBridge

technology (hybrid particle) offers superior pH stability.

Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q).

Mobile Phase B: Acetonitrile (HPLC Grade).[3]

Flow Rate: 1.0 mL/min.[3]

Column Temp: 40°C (Improves mass transfer for hydrophobic analytes).

Detection: UV @ 272 nm (Primary), 254 nm (Secondary).

Note: The thiazole-phenyl conjugation typically absorbs strongly between 270–280 nm.

Gradient Program
Time (min) % Mobile Phase B Event

0.0 40 Initial Hold

2.0 40 Isocratic equilibration

12.0 90
Linear Ramp (Elution of 2-

BFT)

15.0 90
Wash (Remove lipophilic

dimers)

15.1 40 Re-equilibration

20.0 40 End of Run
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Sample Preparation Protocol
Stock Solution: Weigh 10 mg of 2-BFT reference standard into a 10 mL volumetric flask.

Dissolve in 100% DMSO or Methanol. (Conc: 1 mg/mL).

Working Standard: Dilute Stock 1:10 using 50:50 Water:Acetonitrile.

Critical Caution: Do not dilute with 100% water. The high LogP (4.2) will cause the analyte

to crash out, leading to low recovery and blocked injector needles.

Filtration: Filter through a 0.22 µm PTFE syringe filter (Nylon filters may bind hydrophobic

compounds).

Method B: LC-MS/MS (Trace Quantitation)
Objective: Quantifying 2-BFT as a potential impurity in a final drug substance or biological

matrix.

Mass Spectrometry Rationale
The presence of Bromine (

and

) provides a unique isotopic "fingerprint." In ESI+ mode, the protonated molecular ion

appears as a doublet at m/z 258 and 260 with nearly equal intensity.

Quantification Transition: We target the

isotope for consistency, or sum both if sensitivity is limited (though summing can increase
noise).

Fragmentation: The primary fragmentation pathway involves the loss of the Bromine radical

or HBr, and cleavage of the thiazole-phenyl bond.

MS/MS Parameters (ESI Positive)[11]
Source: Electrospray Ionization (ESI+).
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Capillary Voltage: 3.5 kV.

Desolvation Temp: 450°C (High temp required for stable ionization of thermally stable

heterocycles).

Transition
Type

Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Structural
Logic

Quantifier
258.0 (

)
179.1 25

Loss of Br radical

(

)

Qualifier 1
260.0 (

)
181.1 25

Isotopic

confirmation of

Quant ion

Qualifier 2 258.0 135.0 40
Thiazole ring

fragmentation

Fragmentation Pathway Diagram
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Parent Ion [M+H]+
m/z 258 (79-Br)

Loss of Br
[M+H - Br]+
m/z ~179

-79 Da (Br)

Thiazole Cleavage
(Phenyl-CN fragment)

m/z ~135

Ring Fission

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for MRM transition selection.

Validation Framework (ICH Q2 R2)
To ensure data integrity, the method must be validated according to ICH Q2(R2) guidelines.

Specificity (Forced Degradation)
Since 2-BFT is an intermediate, specificity is proven by separating it from its synthetic

precursors (e.g., 3-fluorophenylthioamide) and potential degradants.

Protocol: Expose sample to Acid (0.1N HCl), Base (0.1N NaOH), and Peroxide (3% H2O2)

for 24 hours.

Acceptance: Peak purity index > 990 (via Diode Array Detector) showing no co-elution.

Linearity & Range
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HPLC-UV Range: 0.05 mg/mL to 1.5 mg/mL (Assay).

LC-MS/MS Range: 1.0 ng/mL to 1000 ng/mL (Impurity).

Criteria:

.

Accuracy (Recovery)
Spike 2-BFT into the sample matrix (or solvent) at 50%, 100%, and 150% of the target

concentration.

Acceptance: Mean recovery 98.0% – 102.0% (HPLC); 80% – 120% (LC-MS trace).

Troubleshooting & Best Practices
Issue Root Cause Corrective Action

Peak Tailing
Silanol interaction with

Thiazole N

Ensure mobile phase pH is <

3.0 (use Formic Acid). Use

"End-capped" columns.

Carryover High Lipophilicity (LogP 4.2)
Add a needle wash step with

90:10 ACN:Water.

Double Peaks Solvent Mismatch

Ensure sample diluent

matches initial mobile phase

strength (start with 40-50%

organic).

Signal Suppression Matrix Effect (LC-MS)

Use a deuterated internal

standard if available, or use

Standard Addition method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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